3,5-Dihydro-pteridine-4,6-dione
Description
3,5-Dihydro-pteridine-4,6-dione is a heterocyclic compound characterized by a pteridine backbone with two ketone groups at positions 4 and 4. This structure confers unique electronic and steric properties, making it a subject of interest in medicinal chemistry and organic synthesis.
Properties
IUPAC Name |
3,5-dihydropteridine-4,6-dione | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H4N4O2/c11-3-1-7-5-4(10-3)6(12)9-2-8-5/h1-2H,(H,10,11)(H,7,8,9,12) | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BJZIBODCUPQTSW-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=NC2=C(C(=O)NC=N2)NC1=O | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H4N4O2 | |
| Details | Computed by PubChem 2.2 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
164.12 g/mol | |
| Details | Computed by PubChem 2.2 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Comparison with Similar Compounds
Benzoacridine-5,6-dione Derivatives
Structural Features :
- Benzoacridine-5,6-dione derivatives feature a fused acridine core with ketone groups at positions 5 and 5. This ortho-quinone moiety is critical for redox activity, as seen in their antiproliferative effects against MCF-7 cancer cells (IC50: 5.4–47.99 μM) .
- Key Difference : Unlike 3,5-Dihydro-pteridine-4,6-dione, benzoacridine derivatives incorporate additional aromatic rings, enhancing π-conjugation and steric bulk.
Dipyrano Chromene Diones (e.g., 4,8,10-Trisubstituted Chromene-2,6-diones)
Structural Features :
- These compounds, such as those identified in Smilax glabra, possess fused pyran and chromene rings with two ketone groups. Their extended conjugation enables interactions with biological targets, including antioxidant or anti-inflammatory pathways .
- Key Difference: The hexahydro-dipyrano framework contrasts sharply with the planar pteridine system, leading to divergent solubility and pharmacokinetic profiles.
Steroid Diones (e.g., Ergostane-3,6-dione and Stigmastane-3,6-dione)
Structural Features :
- Steroid diones integrate ketone groups into a tetracyclic steroidal backbone. For example, ergostane-3,6-dione and stigmastane-3,6-dione are identified in rice straw extracts via GC-MS .
- Key Difference : The rigid steroid skeleton limits conformational flexibility compared to pteridine diones, affecting membrane permeability and receptor binding.
Analytical Methods :
Pesticide Diones (e.g., Procymidone and Metribuzin Metabolites)
Structural Features :
- Compounds like procymidone (3-(3,5-dichlorophenyl)-1,5-dimethyl-3-azabicyclohexane-2,4-dione) feature bicyclic or triazine systems with dione groups .
- Key Difference : These agrochemicals prioritize stability and environmental persistence over the redox activity seen in pteridine or benzoacridine diones.
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
